Cas no 1005668-54-1 (ethyl 2-(4-nitro-1H-pyrazol-1-yl)butanoate)

Ethyl 2-(4-nitro-1H-pyrazol-1-yl)butanoate is a nitro-substituted pyrazole derivative with applications in pharmaceutical and agrochemical research. The compound features a reactive nitro group at the 4-position of the pyrazole ring, enhancing its utility as an intermediate in heterocyclic synthesis. The ethyl butanoate moiety improves solubility in organic solvents, facilitating further functionalization. Its structural properties make it valuable for developing bioactive molecules, particularly in the design of enzyme inhibitors or antimicrobial agents. The nitro group also offers potential for selective reduction or nucleophilic substitution, broadening its synthetic versatility. This compound is typically handled under controlled conditions due to its sensitivity to heat and strong oxidizing agents.
ethyl 2-(4-nitro-1H-pyrazol-1-yl)butanoate structure
1005668-54-1 structure
Product Name:ethyl 2-(4-nitro-1H-pyrazol-1-yl)butanoate
CAS No:1005668-54-1
MF:C9H13N3O4
MW:227.217221975327
MDL:MFCD04969812
CID:2951003
PubChem ID:17024546
Update Time:2025-06-08

ethyl 2-(4-nitro-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • STK312148
    • AKOS B020578
    • ART-CHEM-BB B020578
    • ethyl 2-(4-nitropyrazol-1-yl)butanoate
    • Ethyl 2-(4-nitro-1H-pyrazol-1-yl)butanoate
    • 2-(4-nitro-1-pyrazolyl)butanoic acid ethyl ester
    • 2-(4-NITRO-PYRAZOL-1-YL)-BUTYRIC ACID ETHYL ESTER
    • BBL038493
    • ethyl2-(4-nitro-1H-pyrazol-1-yl)butanoate
    • 1H-pyrazole-1-acetic acid, alpha-ethyl-4-nitro-, ethyl ester
    • LS-06524
    • AKOS000310361
    • H33112
    • MFCD04969812
    • CS-0283487
    • ALBB-021612
    • 1005668-54-1
    • AKOS015922278
    • EN300-229544
    • ethyl 2-(4-nitro-1H-pyrazol-1-yl)butanoate
    • MDL： MFCD04969812
    • Inchi： 1S/C9H13N3O4/c1-3-8(9(13)16-4-2)11-6-7(5-10-11)12(14)15/h5-6,8H,3-4H2,1-2H3
    • InChI Key： WIVVOTBVCOOVIQ-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(CC)N1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 227.09060590Da
  • Monoisotopic Mass: 227.09060590Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 89.9

ethyl 2-(4-nitro-1H-pyrazol-1-yl)butanoate Pricemore >>

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